N-1-adamantyl-5-bromo-2-furamide

• IUPAC Name: N-(1-adamantyl)-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C15H18BrNO2/c16-13-2-1-12(19-13)14(18)17-15-6-9-3-10(7-15)5-11(4-9)8-15/h1-2,9-11H,3-8H2,(H,17,18)
• InChI Key: BBRFGXSLGJVBCQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C15H18BrNO2
• DSSTOX Substance ID: DTXSID101329632
• Molecular Weight: 324.21 g/mol
• Solubility: 9.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 355830-61-4

Description

Synthesis Analysis

The synthesis of compounds similar to N-1-adamantyl-5-bromo-2-furamide often involves palladium-catalyzed cyclization processes. For instance, a novel palladium-catalyzed cyclization of bromoacrylamides with isocyanides results in substituted 2,5-diimino-furans, which can serve as precursors to similar compounds (Jiang et al., 2014). Additionally, the efficient synthesis of related adamantane compounds involves strategic reactions that set the stage for creating complex molecules with high yields (Su et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds within the same family as this compound demonstrates unique configurations. For example, the crystal structure of 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide reveals furan and benzene rings inclined to each other, highlighting the structural diversity these compounds can exhibit (Galešić & Vlahov, 1990).

Chemical Reactions and Properties

The reactivity of adamantyl and furamide compounds involves various chemical reactions, including cyclocondensation and photochemical reactions. For example, a microwave-assisted cyclocondensation method facilitated the synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds carrying an adamantyl moiety, showcasing the potential for diverse chemical transformations (Göktaş et al., 2012).

Physical Properties Analysis

The physical properties of adamantyl and furamide derivatives, such as solubility and phase behavior, are crucial for their application in various fields. For instance, adamantyl-group-containing mixed-mode acrylamide-based continuous beds for capillary electrochromatography highlight the solubility and phase behavior of such compounds (Al-Massaedh & Pyell, 2013).

Chemical Properties Analysis

Adamantyl and furamide compounds exhibit a range of chemical properties, including reactivity towards solvolysis and the ability to form complex structures. The solvolysis rates of adamantyl derivatives in carboxamides provide insights into their chemical behavior and stability (Saito et al., 1978).